Cas no 63132-71-8 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, 2-butynyl ester)

• Product Name: Carbamic acid, [(4-methylphenyl)sulfonyl]-, 2-butynyl ester
• CAS No: 63132-71-8
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 427160
• PubChem ID: 12947173
• Update Time: 2025-04-19

Carbamic acid, [(4-methylphenyl)sulfonyl]-, 2-butynyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-methylphenyl)sulfonyl]-, 2-butynyl ester
• but-2-ynyl N-(4-methylphenyl)sulfonylcarbamate
• 63132-71-8
• DTXSID80513623
• But-2-yn-1-yl (4-methylbenzene-1-sulfonyl)carbamate
• SCHEMBL10592693

• Inchi： 1S/C12H13NO4S/c1-3-4-9-17-12(14)13-18(15,16)11-7-5-10(2)6-8-11/h5-8H,9H2,1-2H3,(H,13,14)
• InChI Key： YJXPKDLHFHRUSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(=O)OCC#CC)(=O)=O

Computed Properties

• Exact Mass: 267.05659
• Monoisotopic Mass: 267.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47